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Compound of Interest

Compound Name: Propylene

Cat. No.: B3422286 Get Quote

Essential Safety and Handling Guide for Propylene
This guide provides immediate safety, handling, and disposal protocols for propylene (CAS

No. 115-07-1) to ensure the safety of researchers, scientists, and drug development

professionals. Propylene is an extremely flammable, colorless liquefied gas that poses

significant hazards if not handled correctly. Adherence to these procedures is critical for

mitigating risks.

Key Hazards and Quantitative Safety Data
Propylene's primary dangers include extreme flammability, risk of explosion, and potential for

asphyxiation by displacing oxygen.[1][2][3] Direct contact with the liquid form can cause severe

frostbite.[1][2][3] The following table summarizes critical quantitative safety data.
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Parameter Value Source(s)

Lower Explosive Limit (LEL) 2.0% - 2.4% by volume in air [2][4][5][6][7]

Upper Explosive Limit (UEL) 11.0% - 11.1% by volume in air [2][4][5][7]

Autoignition Temperature ~455 °C (851 °F) [2][6]

Flash Point -108 °C (-162 °F) [2][5][6]

Maximum Storage

Temperature
52 °C (125 °F) [7]

Segregation from Oxidizers

Minimum 20 ft (6.1 m) or a 5 ft

(1.5 m) high barrier with a 30-

minute fire rating

[8]

Emergency Isolation Distances

Small Leak/Spill
100 meters (330 feet) in all

directions
[2]

Large Leak/Spill
800 meters (0.5 miles)

downwind
[2]

In Case of Fire
1600 meters (1 mile) in all

directions
[2]

Operational Plan: Personal Protective Equipment
(PPE)
A risk assessment must be performed before handling propylene. The following PPE is

mandatory to minimize exposure and prevent injury.
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Body Part Required PPE Specifications and Notes

Hands
Insulated, chemical-resistant

gloves

Safety equipment

manufacturers recommend

insulated Nitrile or Neoprene

gloves when handling the

liquid to protect against

frostbite. Sturdy work gloves

are suitable for handling

cylinders.[7]

Eyes/Face
Safety goggles with side

protection

Goggles are required at all

times.[4] A face shield should

also be worn whenever there

is a possibility of splashes or

cylinder change-outs.[3][8]

Body
Flame-retardant (FR)

protective clothing

FR clothing is essential due to

propylene's high flammability.

[3][4][7] Ensure clothing covers

the entire body.

Feet Safety shoes

Recommended when handling

or moving heavy cylinders.[3]

[7]

Respiratory

Supplied-Air Respirator (SAR)

or Self-Contained Breathing

Apparatus (SCBA)

Required under conditions of

insufficient ventilation, potential

for uncontrolled release, or in

oxygen-deficient atmospheres

(<19.5% O₂).[3][4][8] High

concentrations are within the

flammable range and should

not be entered.[7]

Procedural Guidance: Step-by-Step Handling and
Storage
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Proper handling and storage are critical to preventing accidents. All equipment must be

designed and rated for use with flammable gases under pressure.

Preparation and Handling Protocol
Ensure Adequate Ventilation: Always handle propylene in a well-ventilated area or outdoors.

[2][7] Use gas detectors to monitor for leaks, especially in confined spaces, as propylene
vapor is heavier than air and can accumulate in low-lying areas.[6]

Eliminate Ignition Sources: Prohibit smoking and remove all potential ignition sources,

including open flames, sparks, hot surfaces, and static electricity.[2][6] Post "No Smoking or

Open Flames" signs in handling and storage areas.[7][8]

Ground and Bond Equipment: All containers and transfer equipment must be properly

grounded and bonded to prevent the buildup of static electricity.[4][8]

Use Proper Tools: Employ only non-sparking, explosion-proof tools and equipment when

working with propylene.[6]

Cylinder Handling:

Protect cylinders from physical damage; do not drag, roll, or drop them.[2][3] Use a cart or

hand truck for transport.[3]

Always keep the valve protection cap in place until the cylinder is secured and ready for

use.[3]

Ensure cylinders are stored and used in an upright, secured position to prevent them from

falling.[8]

Open valves slowly. Do not use a valve that is difficult to open; contact the supplier.[3]

Close the cylinder valve after each use and when the cylinder is empty.[2]

Storage Protocol
Location: Store cylinders in a cool, dry, well-ventilated, and secure area, away from direct

sunlight and heavily trafficked areas.[2][4][7]
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Temperature: Do not allow the storage temperature to exceed 52°C (125°F).[7]

Segregation: Store propylene cylinders separately from oxygen and other oxidizing agents.

[8] Maintain a minimum distance of 20 feet or use a rated fire barrier.[8]

Inventory: Use a "first in, first out" inventory system to avoid storing full cylinders for

extended periods.[8]

Emergency and Disposal Plan
Spill and Leak Response

Isolate the Area: Immediately evacuate personnel and isolate the spill or leak area according

to the distances specified in the data table.[2]

Eliminate Ignition Sources: If it can be done safely, remove all sources of ignition from the

area.[2][4]

Stop the Leak (If Safe): If possible without risk, stop the flow of gas. If a cylinder is leaking,

move it to a safe, open-air location and allow it to empty. Turn leaking cylinders so that gas

escapes rather than liquid to reduce the hazard.

Leaking Gas Fire:DO NOT EXTINGUISH A LEAKING GAS FIRE unless the flow of gas can

be stopped immediately and safely.[2][3][4] Extinguishing the flame while the leak persists

can create an explosive vapor cloud that could re-ignite.[3]

Firefighting: For fires involving propylene, use water spray or fog to cool fire-exposed

containers and protect personnel.[3] Allow the fire to burn out under controlled conditions.

Disposal Plan
Propylene and its containers must be treated as hazardous waste.

Regulatory Compliance: Disposal must be conducted in strict accordance with all applicable

local, state, and federal regulations.[4]

Professional Disposal: Contact a licensed hazardous-waste disposal contractor to handle the

removal of any recovered or unused propylene.
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Empty Containers: Do not attempt to clean or reuse empty containers. They retain

hazardous residue and explosive vapors.[4] Return empty cylinders to the supplier with the

valve closed and the cap secured.

Propylene Handling Workflow
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Caption: Logical workflow for the safe handling of propylene cylinders.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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